Cas no 16640-87-2 (4-Chloro-3-methyl-1H-indazole)
4-Chloro-3-methyl-1H-indazole structure
Product Name:4-Chloro-3-methyl-1H-indazole
CAS No:16640-87-2
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD13176960
CID:1040581
PubChem ID:21766520
Update Time:2025-04-20
4-Chloro-3-methyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-methyl-1H-indazole
- 4-chloro-3-methyl-2H-indazole
- 1H-3-Methyl-4-chlorindazol
- 3-Methyl-4-chloro-1H-indazole
- 4-Chlor-3-methyl-indazol
- 4-chloro-3-methyl-1(2)H-indazole
- AK103916
- ANW-64357
- CTK8C0224
- INDAZOLE, 4-CHLORO-3-METHYL-
- MB12344
- SureCN2614375
- 1H-Indazole, 4-chloro-3-Methyl-
- 16640-87-2
- DB-358049
- DB-412541
- SS-6012
- MFCD13176960
- SCHEMBL2614375
- DTXSID30617807
- F18361
- 1145777-66-7
- AKOS016006397
- CS-0152710
-
- MDL： MFCD13176960
- Inchi： 1S/C8H7ClN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
- InChI Key： OTSQTAPYYDJLEN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C1=C(C)NN=2
Computed Properties
- Exact Mass: 166.0297759g/mol
- Monoisotopic Mass: 166.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
4-Chloro-3-methyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150365-1g |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A269001936-250mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95% | 250mg |
$327.60 | 2022-04-02 | |
| Alichem | A269001936-1g |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95% | 1g |
$684.52 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW722-200mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95+% | 200mg |
972.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW722-50mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95+% | 50mg |
403.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW722-1g |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 95+% | 1g |
3406.0CNY | 2021-07-15 | |
| Apollo Scientific | OR305098-50mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 50mg |
£27.00 | 2025-02-20 | ||
| Apollo Scientific | OR305098-100mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 100mg |
£50.00 | 2025-02-20 | ||
| Apollo Scientific | OR305098-250mg |
4-Chloro-3-methyl-1H-indazole |
16640-87-2 | 250mg |
£103.00 | 2025-02-20 | ||
| abcr | AB358914-250 mg |
4-Chloro-3-methyl-1H-indazole, 95%; . |
16640-87-2 | 95% | 250 mg |
€333.70 | 2023-07-19 |
4-Chloro-3-methyl-1H-indazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
16640-87-2 (4-Chloro-3-methyl-1H-indazole) Related Products
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- 885278-30-8(6-Chloro-1H-indazole-3-carbonitrile)
- 885278-39-7(5,6-Dichloro-1H-indazole-3-carbonitrile)
- 102735-85-3(4-chloro-1H-indazole-3-carbaldehyde)
- 1145777-66-7(4-chloro-3-methyl-2H-Indazole)
- 885521-37-9(6-Chloro-1H-indazole-3-carbaldehyde)
- 945265-09-8(5-Chloro-3-methyl-1H-indazole)
- 885521-74-4(4-Chloro-6-methyl-1H-indazole)
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